Cas no 952664-85-6 (2-Cyclopropyl-5-nitro-1H-indole)

• Product Name: 2-Cyclopropyl-5-nitro-1H-indole
• CAS No: 952664-85-6
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• MDL: MFCD17198194
• CID: 2191229
• PubChem ID: 59129442
• Update Time: 2025-08-05

2-Cyclopropyl-5-nitro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5-nitro-1h-indole
• 1H-Indole, 2-cyclopropyl-5-nitro-
• NCVBOWNCUZNLBX-UHFFFAOYSA-N
• AS-79579
• 952664-85-6
• C93199
• SY323095
• MFCD17198194
• 2-Cyclopropyl-5-nitroindole
• SCHEMBL1465497
• 2-Cyclopropyl-5-nitro-1H-indole

• MDL： MFCD17198194
• Inchi： 1S/C11H10N2O2/c14-13(15)9-3-4-10-8(5-9)6-11(12-10)7-1-2-7/h3-7,12H,1-2H2
• InChI Key： NCVBOWNCUZNLBX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)C=C(C1CC1)N2)=O

Computed Properties

• Exact Mass: 202.074227566g/mol
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 2-Cyclopropyl-5-nitro-1H-indole

Comprehensive Overview of 2-Cyclopropyl-5-nitro-1H-indole (CAS No. 952664-85-6): Properties, Applications, and Research Insights

2-Cyclopropyl-5-nitro-1H-indole (CAS No. 952664-85-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a nitro-substituted indole core with a cyclopropyl moiety, offering a versatile scaffold for drug discovery and material science applications. Researchers frequently explore its potential as a kinase inhibitor precursor or antibacterial agent, aligning with current trends in targeted therapy development.

The compound’s molecular formula (C11H10N2O2) and molecular weight (202.21 g/mol) make it a mid-sized building block for synthetic modifications. Its nitro group enhances electrophilic reactivity, enabling diverse transformations such as reductions to amines or cyclizations to fused heterocycles. Recent studies highlight its role in catalysis and photodynamic therapy, addressing growing interest in sustainable chemistry and non-invasive medical treatments.

In the context of drug discovery, 2-Cyclopropyl-5-nitro-1H-indole serves as a key intermediate for small-molecule APIs (Active Pharmaceutical Ingredients). Its indole skeleton mimics natural alkaloids, making it relevant to neurodegenerative disease research—a hot topic given the rising global prevalence of conditions like Alzheimer’s. Patent literature suggests its utility in JAK-STAT signaling inhibitors, reflecting industry demand for immunomodulators.

From a synthetic chemistry perspective, the compound’s crystallinity and solubility profile (moderate in polar aprotic solvents) facilitate purification and characterization. Analytical techniques like HPLC and LC-MS are commonly employed for quality control, ensuring compliance with ICH guidelines—a frequent search query among quality assurance professionals. Environmental considerations also drive interest in green synthesis routes for such nitroaromatics.

Emerging applications include its use in organic electronics, where its electron-withdrawing nitro group contributes to charge transport properties. This aligns with the surge in searches for OLED materials and flexible semiconductors. Additionally, computational studies (DFT calculations) predict its potential as a ligand in metal-organic frameworks (MOFs), catering to nanotechnology enthusiasts.

Safety profiles of 952664-85-6 emphasize standard lab precautions (gloves, ventilation), though it lacks stringent regulatory classifications. Storage recommendations (-20°C under inert atmosphere) address stability concerns—a practical detail often queried by laboratory technicians. Suppliers typically provide COA (Certificate of Analysis) documentation, a critical factor for procurement specialists.

The compound’s nomenclature frequently appears in searches alongside "indole derivatives synthesis" and "nitroheterocycle biological activity", reflecting interdisciplinary interest. Its CAS registry number (952664-85-6) ensures precise identification in SciFinder and Reaxys databases, crucial for academic researchers compiling literature reviews.

Future directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs)—a trending oncology area. The cyclopropyl ring strain could enable novel C-H activation methodologies, resonating with organic chemists investigating atom economy. As sustainable chemistry gains traction, microwave-assisted syntheses of such scaffolds may become prevalent.